Cas no 21038-67-5 (Pyrido3,4-Dpyrimidine-2,4(1H,3H)-dione)

Pyrido3,4-Dpyrimidine-2,4(1H,3H)-dione structure
21038-67-5 structure
Product Name:Pyrido3,4-Dpyrimidine-2,4(1H,3H)-dione
CAS No:21038-67-5
MF:C7H5N3O2
MW:163.133500814438
MDL:MFCD08234704
CID:289763
PubChem ID:278397
Update Time:2025-04-19

Pyrido3,4-Dpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

    • Pyrido[3,4-d]pyrimidine-2,4(1H,3H)-dione
    • 1H-pyrido[3,4-d]pyrimidine-2,4-dione
    • PYRIDO[2,3-D]PYRIMIDINE-2,4(1H,3H)-DIONE
    • 1,2,3,4-Tetrahydro-2,4-diazo-pyrido<pyrimidin
    • 1H-Pyrido[3,4-d]pyrimidin-2,4-dion
    • 1H-pyrido[3,4-d]pyrimidin-2,4-dione
    • Pyrido<3.4-d>pyrimidin-2,4-(1H,3H)-dion
    • NSC 127963
    • Pyrido[3,4-d]pyrimidine-2,4[1H,3H]-dione
    • DTXSID00299073
    • MB04667
    • 2,4-Dihydroxypyrido[3,4-d]pyrimidine
    • Pyrido[3,4-d]pyrimidine-2,4-diol
    • EN300-106860
    • AKOS006285865
    • FS-2886
    • 1H,2H,3H,4H-PYRIDO[3,4-D]PYRIMIDINE-2,4-DIONE
    • Pyrido[3,4(1H,3H)-dione
    • NSC-127963
    • SY112656
    • SCHEMBL18343109
    • Z1198173337
    • NSC127963
    • 21038-67-5
    • Pyrido[3,4-d] pyrimidine-2,4(1H,3H)dione
    • A879286
    • MFCD07438024
    • SCHEMBL4769832
    • Pyrido(3,4-d)pyrimidine-2,4(1H,3H)-dione
    • FT-0695263
    • MNNWQAIAFUMNOS-UHFFFAOYSA-N
    • BP-20263
    • DB-026876
    • Pyrido3,4-Dpyrimidine-2,4(1H,3H)-dione
    • MDL: MFCD08234704
    • Inchi: 1S/C7H5N3O2/c11-6-4-1-2-8-3-5(4)9-7(12)10-6/h1-3H,(H2,9,10,11,12)
    • InChI Key: MNNWQAIAFUMNOS-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CN=CC=2NC(N1)=O

Computed Properties

  • Exact Mass: 163.03800
  • Monoisotopic Mass: 163.038176411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • Density: 1.424±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 365 ºC
  • Solubility: Slightly soluble (1.1 g/l) (25 º C),
  • PSA: 78.61000
  • LogP: -0.38860

Pyrido3,4-Dpyrimidine-2,4(1H,3H)-dione Security Information

Pyrido3,4-Dpyrimidine-2,4(1H,3H)-dione Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Pyrido3,4-Dpyrimidine-2,4(1H,3H)-dione Pricemore >>

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Pyrido3,4-Dpyrimidine-2,4(1H,3H)-dione Related Literature

  • 1. Pyridopyrimidines. Part VI. Fragmentation of some pyridopyrimidin-4(3H)-ones and pyridopyrimidine-2,4(1H,3H)-diones induced by electron impact
    I. R. Gelling,W. J. Irwin,D. G. Wibberley J. Chem. Soc. B 1969 513
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